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Compound of Interest

Compound Name: MCPA-2-ethylhexyl

Cat. No.: B166886 Get Quote

An In-depth Technical Guide to MCPA-2-ethylhexyl

This technical guide provides a comprehensive overview of MCPA-2-ethylhexyl, including its

chemical properties, analytical methodologies, and biological interactions. The information is

intended for researchers, scientists, and professionals involved in drug development and

environmental science.

Chemical and Physical Properties
MCPA-2-ethylhexyl is the 2-ethylhexyl ester of MCPA (2-methyl-4-chlorophenoxyacetic acid),

a widely used phenoxy herbicide. The ester form is readily hydrolyzed to the active acid form,

MCPA, in the environment and in organisms.[1][2]
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Property Value Reference

CAS Number 29450-45-1 [3]

Molecular Formula C₁₇H₂₅ClO₃ [3]

Molecular Weight 312.83 g/mol [3]

IUPAC Name
2-ethylhexyl 2-(4-chloro-2-

methylphenoxy)acetate
[4]

Synonyms
MCPA-etexyl, 2-Ethylhexyl ((4-

chloro-o-tolyl)oxy)acetate
[3][4]

Melting Point < -20 °C

Boiling Point > 214.5 °C

Flash Point
> 133.3 - < 138.7 °C (closed

cup)

LogP (octanol-water) 5.9 [3]

Appearance Information not available

Solubility Information not available

Analytical Methodologies
The determination of MCPA-2-ethylhexyl and its active metabolite, MCPA, in various

environmental and biological matrices is crucial for monitoring and research. High-Performance

Liquid Chromatography (HPLC) and Gas Chromatography (GC) are the most common

analytical techniques employed.

High-Performance Liquid Chromatography (HPLC)
A reverse-phase HPLC method can be utilized for the analysis of MCPA-2-ethylhexyl.[5]

Principle: The method separates the analyte based on its hydrophobic interactions with the

stationary phase.

Sample Preparation:
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Water Samples: Acidify the sample and perform solid-phase extraction (SPE) using a C18

cartridge for cleanup and concentration.[6]

Soil Samples: Extract with an acidic organic solvent, followed by a cleanup step using

SPE.[7]

Tissue Samples: Homogenize the tissue in an organic solvent, followed by filtration and

protein precipitation.

Instrumentation:

Column: A reverse-phase column, such as Newcrom R1 or a standard C18 column, is

suitable.[5]

Mobile Phase: A mixture of acetonitrile (MeCN) and water with an acidic modifier like

phosphoric acid or formic acid (for MS compatibility) is typically used.[5]

Detection: A Diode Array Detector (DAD) or a Mass Spectrometer (MS) can be used for

detection and quantification.[7]

Typical Parameters:

The retention time can be controlled by adjusting the acetonitrile concentration, buffer pH,

and buffer concentration.[8]

Gas Chromatography (GC)
GC, often coupled with Mass Spectrometry (GC-MS), is another powerful technique for the

analysis of MCPA-2-ethylhexyl.

Principle: The analyte is volatilized and separated based on its boiling point and interaction

with the stationary phase in a capillary column.

Sample Preparation:

Similar extraction procedures as for HPLC are used.
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Derivatization to a more volatile form may be necessary for the analysis of the parent acid,

MCPA.

Instrumentation:

Column: A capillary column suitable for pesticide analysis.

Detector: A Mass Selective Detector (MSD) is commonly used for its high selectivity and

sensitivity.

Validation: The method should be validated for linearity, precision, accuracy, and limits of

detection (LOD) and quantification (LOQ).[7]

Biological Activity and Metabolism
Mechanism of Action
MCPA-2-ethylhexyl itself is not herbicidally active. It is rapidly hydrolyzed to MCPA, which acts

as a synthetic auxin.[1][9] Auxins are plant hormones that regulate growth. At the high

concentrations achieved after herbicide application, MCPA disrupts normal plant growth

processes.[9] It causes uncontrolled cell division and elongation, leading to stem twisting, leaf

malformation, and eventual death of susceptible broadleaf plants.[9]

MCPA-2-ethylhexyl Hydrolysis (in plant/soil) MCPA (Active Herbicide) Auxin Receptors Binds to Gene Expression Alteration Uncontrolled Growth Plant Death

Click to download full resolution via product page

Caption: Mode of action of MCPA as a synthetic auxin.

Metabolism and Degradation
In mammals, MCPA-2-ethylhexyl is rapidly converted to MCPA.[10][11] MCPA is not

extensively metabolized and is primarily excreted in the urine.[10][11] Minor metabolites include

an oxidation product, 4-chloro-2-hydroxymethylphenoxyacetic acid (HMCPA), and a glycine

conjugate.[10][11]
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In the environment, MCPA-2-ethylhexyl is hydrolyzed to MCPA.[1] MCPA is then degraded by

soil microorganisms.[9] The major metabolite of microbial degradation is 4-chloro-2-

methylphenol (MCP).[1]
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Caption: Metabolic and environmental degradation pathways of MCPA-2-ethylhexyl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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